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Compound of Interest

Compound Name: Sampatrilat

Cat. No.: B1681431 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information on the proper disposal procedures for Sampatrilat, a
vasopeptidase inhibitor, ensuring compliance with safety and regulatory standards.

Core Principles of Pharmaceutical Waste
Management
The disposal of pharmaceutical waste is a regulated process designed to protect public health

and the environment.[1] Key principles include the proper segregation, containment, and

treatment of chemical waste to prevent contamination and misuse.[1][2] Regulatory bodies

such as the Environmental Protection Agency (EPA) in the United States provide specific

guidelines for the management of hazardous and non-hazardous pharmaceutical waste.[3]

Characterization of Sampatrilat Waste
Before disposal, it is crucial to determine if the waste is hazardous. While a specific Safety

Data Sheet (SDS) for Sampatrilat would provide definitive guidance, in its absence, a general

assessment based on its known properties is necessary. Sampatrilat is a complex organic

molecule, but there is no indication from the available literature that it would be classified as a

P- or U-listed hazardous waste by the EPA. Therefore, it is likely to be considered a non-

hazardous pharmaceutical waste unless it exhibits characteristics of ignitability, corrosivity,

reactivity, or toxicity.
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Always consult the specific Safety Data Sheet (SDS) for Sampatrilat provided by the

manufacturer for detailed disposal instructions. If an SDS is unavailable, a conservative

approach in line with general pharmaceutical disposal guidelines is recommended.

Step-by-Step Disposal Procedures for Sampatrilat
The following steps provide a general framework for the proper disposal of Sampatrilat in a

laboratory setting.

Segregation:

Do not mix Sampatrilat waste with general trash or flush it down the drain.[4][5] Flushing

can introduce active pharmaceutical ingredients into the water supply, potentially harming

aquatic life and interfering with water treatment processes.[4]

Segregate Sampatrilat waste from other chemical waste streams to ensure proper

handling.

Containment:

Place solid Sampatrilat waste in a designated, leak-proof, and clearly labeled waste

container. For non-hazardous pharmaceutical waste, blue containers are often used.[3][6]

If Sampatrilat is in a solution, it should be collected in a compatible, sealed, and labeled

container.

Labeling:

Clearly label the waste container with "Non-Hazardous Pharmaceutical Waste" and

"Sampatrilat." Include the date of accumulation.

Storage:

Store the waste container in a secure, designated area away from incompatible materials.

Disposal:
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Engage a licensed hazardous waste disposal company for the collection and final disposal

of the pharmaceutical waste.[4]

The most common and recommended method for destroying pharmaceutical waste is

high-temperature incineration by a licensed facility.[3][7] This method ensures the

complete destruction of the active pharmaceutical ingredient.

Quantitative Data Summary
While specific quantitative data for Sampatrilat's disposal parameters are not available, the

following table summarizes its key chemical identifiers.

Property Value

CAS Number 129981-36-8[8]

Molecular Formula C26H40N4O9S[8]

UNII V7O29949TG[8]

ChEMBL ID CHEMBL42583[8]

General Pharmaceutical Waste Disposal Workflow
The following diagram illustrates a general decision-making process for the disposal of

pharmaceutical waste in a laboratory setting.
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Caption: General workflow for pharmaceutical waste disposal.

By adhering to these guidelines, researchers and laboratory professionals can ensure the safe

and compliant disposal of Sampatrilat, thereby protecting themselves, their colleagues, and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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